Cas no 5328-96-1 (3-(2-aminophenyl)-2-phenylacrylic Acid)

• Product Name: 3-(2-aminophenyl)-2-phenylacrylic Acid
• CAS No: 5328-96-1
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• CID: 1581548
• Update Time: 2024-08-24

3-(2-aminophenyl)-2-phenylacrylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminophenyl)-2-phenylacrylic Acid
• (Z)-3-(4-chlorophenyl)-2-(4-methoxyphenyl)acrylonitrile
• ZINC04826498
• 3c-(2-Amino-phenyl)-2-phenyl-acrylsaeure
• NSC287555
• 3c-(2-amino-phenyl)-2-phenyl-acrylic acid
• ST50556610
• (2E)-3-(4-chlorophenyl)-2-(4-methoxyphenyl)prop-2-enenitrile
• (Z)-3-(4-chlorophenyl)-2-(4-methoxyphenyl)acrylonitrile; ZINC04826498; 3c-(2-Amino-phenyl)-2-phenyl-acrylsaeure; NSC287555; 3c-(2-amino-phenyl)-2-phenyl-acrylic acid; ST50556610; (2E)-3-(4-chlorophenyl)-2-(4-methoxyphenyl)prop-2-enenitrile;
• Benzeneacetic acid, α-[(2-aminophenyl)methylene]-

• Inchi： 1S/C15H13NO2/c16-14-9-5-4-8-12(14)10-13(15(17)18)11-6-2-1-3-7-11/h1-10H,16H2,(H,17,18)
• InChI Key： XCTOVUZGSGGMPY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=CC=CC=C1)=CC1=CC=CC=C1N

Computed Properties

• Exact Mass: 239.09469
• Monoisotopic Mass: 239.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Tautomer Count: 4
• Surface Charge: 0

Experimental Properties

• Density: 1.318
• Melting Point: 184-185 °C
• Boiling Point: 392.6±30.0 °C(Predicted)
• Refractive Index: 1.592
• PSA: 63.32
• LogP: 3.47520
• pka: 4.08±0.10(Predicted)